methyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate

• IUPAC Name: methyl 4-[(3-ethoxy-2-hydroxyphenyl)methylideneamino]benzoate
• InChI: InChI=1S/C17H17NO4/c1-3-22-15-6-4-5-13(16(15)19)11-18-14-9-7-12(8-10-14)17(20)21-2/h4-11,19H,3H2,1-2H3
• InChI Key: GAZSJRZKVPAGQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, Ethyl 4-(((methylphenylamino)methylene)amino)benzoate, are as follows:

Scientific Research Applications

Optical Nonlinear Properties and Synthesis

Researchers have synthesized compounds related to "methyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate" to explore their optical nonlinear properties. For instance, the synthesis and characterization of Schiff base compounds derived from ethyl-4-amino benzoate have been reported, demonstrating their potential in optical limiting and as candidates for use as an optical limiter due to their significant nonlinear refractive indices and optical limiting properties (Hasanain A. Abdullmajed et al., 2021).

Liquid Crystalline Behaviors

Another study focused on synthesizing and investigating the liquid crystalline behaviors of double Schiff bases bearing ester linkage, showcasing a broad range of nematic mesophases. These findings indicate the relevance of structural modifications in enhancing the stability and diversity of liquid crystalline phases, which could be instrumental in developing new liquid crystal displays and other optical devices (Mazin M. Abdul Razzaq Al-Obaidy et al., 2021).

Physico-Chemical Properties for Beta-Adrenolytics

In the field of pharmacology, while avoiding specifics on drug use and side effects, the study of physico-chemical properties of certain derivatives shows the importance of understanding the relationship between a compound's structure and its biological activity. These properties include lipophilicity and surface activity, which are crucial for drug design and development, highlighting the compound's relevance beyond its direct applications (M. Stankovicová et al., 2014).

Photophysical Properties

The synthesis and investigation of photophysical properties of related compounds, such as methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, have been explored to understand their luminescence properties. Such studies are fundamental in the development of materials for optical applications, including sensors and light-emitting devices (Soyeon Kim et al., 2021).

Nonlinear Optical (NLO) Properties

The nonlinear optical properties of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate (EMAB) and its derivatives have been investigated using density functional theory (DFT). These compounds are promising candidates for NLO materials, with applications in optical switching, modulation, and telecommunication technologies. The study demonstrates the potential of chemical modification to enhance the NLO properties of these compounds, making them suitable for advanced optical applications (Dinyuy Emmanuel Kiven et al., 2023).

Safety and Hazards

The safety data sheet for a similar compound, Ethyl 4-(((methylphenylamino)methylene)amino)benzoate, indicates that it is combustible, harmful if swallowed, and harmful to aquatic life. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.